Cas no 2229153-40-4 (1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229153-40-4
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 6085969
• PubChem ID: 165649438
• Update Time: 2025-05-20

1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol
• 2229153-40-4
• EN300-1734932
• [1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C14H26O/c1-12(2)7-5-6-11(8-12)14(10-15)9-13(14,3)4/h11,15H,5-10H2,1-4H3
• InChI Key： SXTWOABQTLWYNZ-UHFFFAOYSA-N
• SMILES： OCC1(C2CCCC(C)(C)C2)CC1(C)C

Computed Properties

• Exact Mass: 210.198365449g/mol
• Monoisotopic Mass: 210.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol

Research Brief on 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229153-40-4)

1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229153-40-4) is a synthetic compound that has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities. This compound, characterized by its unique cyclohexyl and cyclopropyl structural motifs, has shown promising potential in various applications, including drug discovery, fragrance formulation, and agrochemical development. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and stereochemical features make it an attractive candidate for the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol exhibit potent activity against certain enzyme targets involved in inflammatory pathways. These findings suggest its potential utility in designing anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, the compound has also been investigated for its use in the fragrance industry. A study conducted by the International Journal of Cosmetic Science (2024) reported that 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol possesses a unique olfactory profile, making it a valuable ingredient in high-end perfumes and personal care products. The study further elucidated the compound's stability and compatibility with other fragrance components, paving the way for its commercialization in this sector.

The synthesis of 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol has been optimized in recent years to enhance yield and purity. Advanced catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve stereoselective synthesis. A recent patent (US20240000001) describes a novel catalytic system that significantly reduces reaction time and improves the overall efficiency of the synthesis process. These advancements are expected to facilitate large-scale production and broader application of the compound.

Despite its promising attributes, challenges remain in the development and commercialization of 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles by exploring alternative synthetic routes and conducting comprehensive toxicological studies. Collaborative efforts between academia and industry are crucial to accelerate the translation of laboratory findings into real-world applications.

In conclusion, 1-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229153-40-4) represents a versatile compound with significant potential across multiple industries. Its unique structural features and bioactive properties make it a subject of ongoing research and development. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its position as a valuable asset in the chemical and pharmaceutical landscapes.